Cas no 889955-12-8 (3-(4,5-Dihydro-3H-benzob1,4diazepin-2-yl)-phenol)
889955-12-8 structure
Product Name:3-(4,5-Dihydro-3H-benzob1,4diazepin-2-yl)-phenol
CAS No:889955-12-8
MF:C15H14N2O
MW:238.284463405609
MDL:MFCD06245402
CID:714379
Update Time:2024-01-31
3-(4,5-Dihydro-3H-benzob1,4diazepin-2-yl)-phenol Chemical and Physical Properties
Names and Identifiers
-
- 3-(4,5-DIHYDRO-3H-BENZO[B][1,4]DIAZEPIN-2-YL)-PHENOL
- 3-(2,3-DIHYDRO-1H-1,5-BENZODIAZEPIN-4-YL)PHENOL
- GL-0135
- Phenol, 3-(2,3-dihydro-1H-1,5-benzodiazepin-4-yl)-
- 3-(4,5-Dihydro-3H-benzob1,4diazepin-2-yl)-phenol
-
- MDL： MFCD06245402
- Inchi： 1S/C15H14N2O/c18-12-5-3-4-11(10-12)13-8-9-16-14-6-1-2-7-15(14)17-13/h1-7,10,16,18H,8-9H2
- InChI Key： JBYLMCZNJRMUCA-UHFFFAOYSA-N
- SMILES： C1(O)=CC=CC(C2=NC3=CC=CC=C3NCC2)=C1
Computed Properties
- Exact Mass: 238.11100
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 6
- XLogP3: 2.7
Experimental Properties
- PSA: 44.62000
- LogP: 2.90220
3-(4,5-Dihydro-3H-benzob1,4diazepin-2-yl)-phenol Security Information
-
Hazardous Material Identification：
3-(4,5-Dihydro-3H-benzob1,4diazepin-2-yl)-phenol Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(4,5-Dihydro-3H-benzob1,4diazepin-2-yl)-phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR01589-50mg |
2,3-Dihydro-4-(3-hydroxyphenyl)-1H-1,5-benzodiazepine |
889955-12-8 | 95% | 50mg |
£275.00 | 2025-02-19 | |
| abcr | AB234059-1 g |
2,3-Dihydro-4-(3-hydroxyphenyl)-1H-1,5-benzodiazepine |
889955-12-8 | 1g |
€878.80 | 2023-06-22 | ||
| TRC | D193210-50mg |
3-(4,5-Dihydro-3H-benzo[b][1,4]diazepin-2-yl)-phenol |
889955-12-8 | 50mg |
$ 115.00 | 2022-06-05 | ||
| TRC | D193210-100mg |
3-(4,5-Dihydro-3H-benzo[b][1,4]diazepin-2-yl)-phenol |
889955-12-8 | 100mg |
$ 190.00 | 2022-06-05 | ||
| abcr | AB234059-1g |
2,3-Dihydro-4-(3-hydroxyphenyl)-1H-1,5-benzodiazepine; . |
889955-12-8 | 1g |
€878.80 | 2025-04-15 | ||
| A2B Chem LLC | AB94581-1g |
3-(4,5-DIHYDRO-3H-BENZO[B][1,4]DIAZEPIN-2-YL)-PHENOL |
889955-12-8 | 95+% | 1g |
$1483.00 | 2024-04-19 | |
| A2B Chem LLC | AB94581-2g |
3-(4,5-DIHYDRO-3H-BENZO[B][1,4]DIAZEPIN-2-YL)-PHENOL |
889955-12-8 | 95+% | 2g |
$1888.00 | 2024-04-19 | |
| A2B Chem LLC | AB94581-5g |
3-(4,5-DIHYDRO-3H-BENZO[B][1,4]DIAZEPIN-2-YL)-PHENOL |
889955-12-8 | 95+% | 5g |
$2855.00 | 2024-04-19 | |
| A2B Chem LLC | AB94581-10g |
3-(4,5-DIHYDRO-3H-BENZO[B][1,4]DIAZEPIN-2-YL)-PHENOL |
889955-12-8 | 95+% | 10g |
$3733.00 | 2024-04-19 | |
| A2B Chem LLC | AB94581-25g |
3-(4,5-DIHYDRO-3H-BENZO[B][1,4]DIAZEPIN-2-YL)-PHENOL |
889955-12-8 | 95+% | 25g |
$5533.00 | 2024-04-19 |
3-(4,5-Dihydro-3H-benzob1,4diazepin-2-yl)-phenol Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
889955-12-8 (3-(4,5-Dihydro-3H-benzob1,4diazepin-2-yl)-phenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent